Cas no 1780800-51-2 (2-bromo-3-chloro-5-methylphenol)

2-Bromo-3-chloro-5-methylphenol is a halogenated phenolic compound with a molecular formula of C₇H₆BrClO. This derivative of phenol features bromine and chlorine substitutions at the 2- and 3-positions, respectively, along with a methyl group at the 5-position, enhancing its steric and electronic properties. The compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its halogenated structure contributes to reactivity in cross-coupling reactions and functional group transformations. The presence of multiple substituents also influences its solubility and stability, making it suitable for controlled synthetic applications. Proper handling is advised due to potential reactivity and toxicity.

2-bromo-3-chloro-5-methylphenol structure

1780800-51-2 structure

Product Name:2-bromo-3-chloro-5-methylphenol

CAS No:1780800-51-2

MF:C₇H₆BrClO

MW:221.478940486908

CID:4613528

PubChem ID:70115049

Update Time:2025-05-28

2-bromo-3-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-chloro-5-methylphenol
- Inchi： 1S/C7H6BrClO/c1-4-2-5(9)7(8)6(10)3-4/h2-3,10H,1H3
- InChI Key： DMEAHZRZTNPFBC-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C)=CC=1O)Cl

Computed Properties

Exact Mass: 219.92906g/mol
Monoisotopic Mass: 219.92906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 20.2Å²

2-bromo-3-chloro-5-methylphenol Pricemore >>

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